Methyl 4-hydroxy-5,6-dihydro-2H-thiopyran-3-carboxylate

• Molecular Formula: C7H10O3S
• Molecular Weight: 174.22 g/mol
• IUPAC Name: methyl 4-hydroxy-3,6-dihydro-2H-thiopyran-5-carboxylate
• InChI: InChI=1S/C7H10O3S/c1-10-7(9)5-4-11-3-2-6(5)8/h8H,2-4H2,1H3
• InChI Key: SERSSVBCNFWBJX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(CCSC1)O

Description

Methyl 4-hydroxy-5,6-dihydro-2H-thiopyran-3-carboxylate is a useful research compound. Its molecular formula is C7H10O3S and its molecular weight is 174.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of dimethyl 3,3′-thiodipropionate (30.00 g, 144.0 mmol) in ethylene glycol dimethyl ether (200 mL), under nitrogen, was treated with sodium hydride (7.00 g, 145.8 mmol), and the reaction was heated under reflux for 1.5 h. The reaction mixture was then cooled to 25° C. and was slowly treated with a saturated aqueous sodium bicarbonate solution. The solvent was then removed in vacuo, and the resulting residue was diluted with water (500 mL) and extracted with ethyl acetate 3×300 mL). The combined organic extracts were then washed with a saturated aqueous sodium bicarbonate solution (1×150 mL) followed by a saturated aqueous sodium chloride solution (1×150 mL). The organic layer was dried over magnesium sulfate, filtered, and concentrated in vacuo. Biotage chromatography, performed in two batches, (FLASH 40M, Silica, 9/1 hexanes/diethyl ether) afforded 4-hydroxy-5,6-dihydro-2H-thiopyran-3-carboxylic acid methyl ester (12.89 g, 51.4%) as a colorless oil.